Cas no 7229-05-2 (N,N,N',N'-tetrakis[(1-ethyl-1H-benzimidazol-2-yl)methyl]ethane-1,2-diamine)

• Product name: N,N,N',N'-tetrakis[(1-ethyl-1H-benzimidazol-2-yl)methyl]ethane-1,2-diamine
• CAS No: 7229-05-2
• MF: C₄₂H₄₈N₁₀
• MW: 692.897527694702
• CID: 1758333
• PubChem ID: 5245786

N,N,N',N'-tetrakis[(1-ethyl-1H-benzimidazol-2-yl)methyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-tetrakis[(1-ethyl-1H-benzimidazol-2-yl)methyl]ethane-1,2-diamine
• DTXSID90412931
• N,N,N',N'-tetrakis[(1-ethylbenzimidazol-2-yl)methyl]ethane-1,2-diamine
• SCHEMBL11995127
• 7229-05-2

• Inchi： InChI=1S/C42H48N10/c1-5-49-35-21-13-9-17-31(35)43-39(49)27-47(28-40-44-32-18-10-14-22-36(32)50(40)6-2)25-26-48(29-41-45-33-19-11-15-23-37(33)51(41)7-3)30-42-46-34-20-12-16-24-38(34)52(42)8-4/h9-24H,5-8,25-30H2,1-4H3
• InChI Key： CBWHJWBQBLEZSL-UHFFFAOYSA-N
• SMILES： CCN1C2=CC=CC=C2N=C1CN(CCN(CC3=NC4=CC=CC=C4N3CC)CC5=NC6=CC=CC=C6N5CC)CC7=NC8=CC=CC=C8N7CC

Computed Properties

• Exact Mass: 692.40684
• Monoisotopic Mass: 692.40634157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 15
• Complexity: 947
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76